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Compound of Interest

Methylaminoacetonitrile
Compound Name:
hydrochloride

Cat. No.: B1295143

Application Note: Synthesis of
Methylaminoacetonitrile Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methylaminoacetonitrile hydrochloride is a key intermediate in the synthesis of various
pharmaceuticals and organic compounds.[1][2][3] This document provides a detailed protocol
for the synthesis of Methylaminoacetonitrile hydrochloride, summarizing key data and
experimental procedures. The described method is based on the reaction of methylamine
hydrochloride, formaldehyde, and sodium cyanide, followed by conversion to the hydrochloride
salt.[4][5]

Chemical Properties and Data

A summary of the key physical and chemical properties of Methylaminoacetonitrile
hydrochloride is presented in the table below.
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Property Value

CAS Number 25808-30-4

Molecular Formula CsH7N2CI[1]

Molecular Weight 106.56 g/mol [1]

Appearance White to off-white crystalline powder[1]

Melting Point 103-106 °C[2][3]

Solubility Readily soluble in water and polar organic
solvents (e.g., methanol, ethanol)[1]

Purity (Assay) > 98.0% (HPLC)[1]

Experimental Protocol

This protocol is divided into two main stages: the synthesis of methylaminoacetonitrile and its
subsequent conversion to methylaminoacetonitrile hydrochloride.[5]

Materials:

e Methylamine hydrochloride

o Formaldehyde (37% solution)

e Sodium cyanide

¢ 3-Mercaptopropionic acid (catalyst)[1][5]
e Hydrochloric acid

e Anhydrous ethanol

o Water

Equipment:

e Four-neck round-bottom flask
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 Stirrer (mechanical or magnetic)

e Dropping funnel

e Thermometer

e Cooling bath (ice-salt or other)

e pH meter or pH indicator strips

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven or vacuum desiccator
Procedure:

Part 1: Synthesis of Methylaminoacetonitrile[5]

 In a four-neck round-bottom flask equipped with a stirrer, thermometer, and dropping funnel,
add methylamine hydrochloride, a 30% formaldehyde solution, and 3-mercaptopropionic
acid.[5]

 Stir the mixture for 30 minutes at room temperature.[5]
e Cool the reaction mixture to below 0 °C using a cooling bath.[5]

e Slowly add a 30% aqueous solution of sodium cyanide via the dropping funnel, ensuring the
temperature is maintained at 0 °C. The addition should take approximately 2-3 hours.[5]

 After the addition is complete, continue stirring the reaction mixture at a temperature below 0
°C for an additional 30 to 60 minutes.[5]

» Allow the mixture to stand, which will result in the separation of layers. The upper layer
contains the desired methylaminoacetonitrile.[5]

Part 2: Preparation of Methylaminoacetonitrile Hydrochloride[5]
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 In a separate four-neck flask, add anhydrous ethanol and the methylaminoacetonitrile
obtained from the previous step.[5]

e Cool the mixture to below 10 °C.[5]

e While stirring, slowly add hydrochloric acid in ethanol. Monitor the pH of the solution,
continuing the addition until the pH reaches 1-2.[5]

e Slowly warm the reaction mixture to 80 °C and maintain this temperature for 30 minutes.[5]

e Cool the mixture to 0-5 °C and hold at this temperature for 30 minutes to allow for
crystallization.[5]

« Filter the resulting solid product and wash it with cold anhydrous ethanol.[5]

Dry the product to obtain methylaminoacetonitrile hydrochloride.[5]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the synthesis of Methylaminoacetonitrile Hydrochloride.

Safety Precautions

e Sodium Cyanide: This substance is highly toxic. Handle with extreme caution in a well-
ventilated fume hood. Avoid contact with skin, eyes, and inhalation. In case of contact, seek
immediate medical attention.
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o Formaldehyde: This is a known carcinogen and irritant. Handle in a fume hood and wear
appropriate personal protective equipment (PPE), including gloves and safety glasses.

» Hydrochloric Acid: This is a corrosive substance. Avoid contact with skin and eyes. Handle
with appropriate PPE.

o General Precautions: Always wear appropriate PPE, including a lab coat, safety glasses, and
gloves, when performing this synthesis. Ensure good ventilation. Dispose of all chemical
waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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